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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bromal hydrate
(also known as tribromoacetaldehyde monohydrate) in various organic solvents. Due to a

significant lack of publicly available quantitative solubility data for this compound, this

document focuses on presenting established qualitative solubility information and a detailed,

adaptable experimental framework for its quantitative determination. This guide is intended to

empower researchers to generate precise and reliable solubility data tailored to their specific

experimental conditions and solvent systems.

Introduction to Bromal Hydrate
Bromal hydrate, with the chemical formula C₂H₃Br₃O₂, is the gem-diol of

tribromoacetaldehyde.[1][2][3] It presents as deliquescent crystals with a melting point of

approximately 53.5°C.[3][4] Qualitatively, it is known to be soluble in a range of polar organic

solvents.[1][4] Understanding its solubility is crucial for its application in organic synthesis, as a

reagent, and in the development of pharmaceutical formulations.

Qualitative and Quantitative Solubility Data
A thorough review of scientific literature and chemical databases reveals a notable absence of

specific quantitative solubility data (e.g., g/100 mL or molarity) for bromal hydrate in common

organic solvents at various temperatures. The available information is primarily qualitative.
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Table 1: Summary of Bromal Hydrate Solubility

Organic Solvent Qualitative Solubility
Quantitative Solubility
Data

Ethanol Soluble[1][4] Not available

Chloroform Soluble[1][4] Not available

Diethyl Ether Soluble[1] Not available

Glycerol Soluble[1][4] Not available

Acetone Expected to be soluble Not available

Benzene Expected to be soluble Not available

Toluene Expected to be soluble Not available

Note: The expectation of solubility in acetone, benzene, and toluene is based on the general

solubility of the analogous compound, chloral hydrate.[5][6]

For illustrative purposes, Table 2 provides quantitative solubility data for the structurally similar

compound, chloral hydrate, in toluene. This data can serve as a reference for the type of

information that can be generated for bromal hydrate using the experimental protocol outlined

below.

Table 2: Quantitative Solubility of Chloral Hydrate in Toluene

Temperature (°C) Solubility ( g/100 g)

0 3.25[7]

10 8[7]

20 21[7]

35 77[7]

45 200[7]
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Experimental Protocol for Quantitative Solubility
Determination
The following is a detailed methodology for the experimental determination of the solubility of

bromal hydrate in an organic solvent of interest. This protocol is based on the widely used

isothermal equilibrium method.

Materials and Equipment
Bromal Hydrate (high purity)

Selected Organic Solvents (analytical grade)

Temperature-controlled orbital shaker or magnetic stirrer

Analytical balance (± 0.0001 g)

Vials with airtight seals

Syringe filters (chemically compatible with the solvent)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of bromal hydrate to a series of vials containing a known volume

or mass of the desired organic solvent. The presence of undissolved solid is essential to

ensure that a saturated solution is achieved.

Securely seal the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker or stirrer set to the desired temperature.
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Agitate the mixtures for a sufficient duration (typically 24-48 hours) to allow for the system

to reach equilibrium. Periodically verify that undissolved solid remains.

Sample Collection and Preparation:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe (to the equilibrium temperature) to avoid precipitation.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is critical to remove any undissolved microcrystals.

Determine the mass of the collected filtrate and then dilute it to a known volume with the

same solvent.

Concentration Analysis:

Determine the concentration of bromal hydrate in the diluted solution using a suitable

analytical technique. For instance, if using UV-Vis spectrophotometry, a calibration curve

must first be prepared using standard solutions of known bromal hydrate concentrations

in the solvent of interest.

Measure the absorbance of the diluted sample and use the calibration curve to determine

its concentration.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in desired units, such as grams of solute per 100 mL of solvent (

g/100 mL) or moles of solute per liter of solution (mol/L).

Diagram of Experimental Workflow
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Preparation of Saturated Solution

Sampling and Dilution

Analysis and Calculation

Add excess bromal hydrate to solvent in sealed vials

Equilibrate at constant temperature with agitation (24-48h)

Collect supernatant with a temperature-controlled syringe

Equilibrium Reached

Filter supernatant to remove undissolved solids

Dilute a known volume of filtrate

Measure concentration using an analytical instrument (e.g., UV-Vis, HPLC)

Calculate original concentration accounting for dilution

Express solubility in desired units (g/100mL, mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for the determination of bromal hydrate solubility.
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Factors Influencing Solubility
The solubility of bromal hydrate in organic solvents is influenced by several factors:

Temperature: For most solid solutes, solubility increases with temperature.[8] It is crucial to

determine solubility at various temperatures to fully characterize the system.

Solvent Polarity: As a polar molecule, bromal hydrate is expected to be more soluble in

polar solvents. The principle of "like dissolves like" is a key consideration.

Purity of Solute and Solvent: Impurities can affect the measured solubility. Therefore, using

high-purity materials is essential for obtaining accurate data.

Logical Relationship of Solubility Determination
The determination of solubility follows a logical progression from establishing equilibrium to

analyzing the resulting solution.

Solid-Liquid Equilibrium Saturated Solutionachieves Phase Separation (Filtration)yields Concentration Measurementenables Solubility Dataprovides

Click to download full resolution via product page

Caption: Logical flow of the solubility determination process.

Conclusion
While quantitative solubility data for bromal hydrate in organic solvents is not readily available

in the public domain, this guide provides the necessary qualitative background and a detailed

experimental protocol to enable researchers to determine these values. The provided workflow

and logical diagrams offer a clear and structured approach to generating reliable solubility data,

which is indispensable for the effective use of bromal hydrate in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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